Cas no 953717-12-9 (N-(2-aminoethyl)-2-methylbenzamide)

• Product Name: N-(2-aminoethyl)-2-methylbenzamide
• CAS No: 953717-12-9
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 2618545
• PubChem ID: 16786809
• Update Time: 2025-05-21

N-(2-aminoethyl)-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-2-methylbenzamide
• 953717-12-9
• SCHEMBL11230535
• AKOS000139651
• STL183841
• CS-0335899

• Inchi： 1S/C10H14N2O/c1-8-4-2-3-5-9(8)10(13)12-7-6-11/h2-5H,6-7,11H2,1H3,(H,12,13)
• InChI Key： OEIGMXAHEGQPSM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)NCCN

Computed Properties

• Exact Mass: 178.110613074Da
• Monoisotopic Mass: 178.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on N-(2-aminoethyl)-2-methylbenzamide

N-(2-aminoethyl)-2-methylbenzamide: A Comprehensive Overview

N-(2-aminoethyl)-2-methylbenzamide, identified by the CAS number 953717-12-9, is a chemical compound that has garnered significant attention in recent scientific research. This compound, with its unique structure and properties, has found applications in various fields, including pharmaceuticals, agrochemicals, and materials science. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements related to N-(2-aminoethyl)-2-methylbenzamide.

The molecular structure of N-(2-aminoethyl)-2-methylbenzamide comprises a benzamide moiety with a substituted aminoethyl group. The presence of the amino group (-NH₂) and the methyl substituent on the benzene ring imparts unique electronic and steric properties to the molecule. These features make it a versatile compound for various chemical reactions and functional applications. Recent studies have highlighted its potential as a building block in organic synthesis, particularly in the development of bioactive molecules.

The synthesis of N-(2-aminoethyl)-2-methylbenzamide typically involves a multi-step process, often starting from benzene derivatives. One common approach is the nucleophilic substitution reaction, where an amine group is introduced onto the benzamide framework. Researchers have optimized this process by employing catalytic systems that enhance reaction efficiency and selectivity. For instance, the use of transition metal catalysts has been reported to significantly improve the yield and purity of the compound.

In terms of applications, N-(2-aminoethyl)-2-methylbenzamide has shown promise in the pharmaceutical industry as a precursor for drug development. Its ability to form hydrogen bonds and participate in various types of interactions makes it an ideal candidate for designing bioactive compounds with specific therapeutic targets. Recent studies have explored its role in anti-cancer drug design, where it has been used as a scaffold for creating molecules that inhibit key enzymes involved in tumor progression.

Beyond pharmaceuticals, N-(2-aminoethyl)-2-methylbenzamide has also found applications in agrochemicals. Its ability to interact with plant enzymes and influence metabolic pathways makes it a potential candidate for developing pesticides and herbicides with reduced environmental impact. Researchers have reported encouraging results in field trials where this compound demonstrated high efficacy against target pests without adverse effects on non-target species.

The material science sector has also benefited from the properties of N-(2-aminoethyl)-2-methylbenzamide. Its role as a precursor in polymer synthesis has led to the development of novel materials with enhanced mechanical and thermal stability. Recent advancements in polymer chemistry have leveraged this compound to create high-performance polymers suitable for use in aerospace and automotive industries.

From an environmental standpoint, understanding the ecological impact of N-(2-aminoethyl)-2-methylbenzamide is crucial. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic life. Results indicate that under controlled conditions, the compound exhibits moderate biodegradability, which aligns with current environmental regulations aimed at reducing chemical pollution.

In conclusion, N-(2-aminoethyl)-2-methylbenzamide, CAS No. 953717-12-9, stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical properties and adaptability make it a valuable asset in modern scientific research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing technology and improving quality of life is expected to grow significantly.